2-Propenoic acid, 3-phenyl-, 1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester

• CAS No.: 78-37-5
• Product Name: 2-Propenoic acid, 3-phenyl-, 1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
• Molecular Formula: C19H24O2
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 3,7-dimethylocta-1,6-dien-3-yl (E)-3-phenylprop-2-enoate
• Standard InChI: InChI=1S/C19H24O2/c1-5-19(4,15-9-10-16(2)3)21-18(20)14-13-17-11-7-6-8-12-17/h5-8,10-14H,1,9,15H2,2-4H3/b14-13+
• Standard InChIKey: DPFUEXLIKDHJNB-BUHFOSPRSA-N
• Isomeric SMILES: CC(=CCCC(C)(C=C)OC(=O)/C=C/C1=CC=CC=C1)C
• SMILES: CC(=CCCC(C)(C=C)OC(=O)C=CC1=CC=CC=C1)C
• Canonical SMILES: CC(=CCCC(C)(C=C)OC(=O)C=CC1=CC=CC=C1)C
• Appearance: Solid powder
• Density: d 0.99; 0.985-0.995
• Physical Description: Liquid; Almost colourless, oily, somewhat viscous liquid, mild, balsamic, sweet, slightly herbaceous, floral odou
• Description: Linalyl cinnamate, also known as fema 2641, belongs to the class of organic compounds known as cinnamic acid esters. These are compound containing an ester derivative of cinnamic acid. Linalyl cinnamate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl cinnamate is primarily located in the membrane (predicted from logP). Linalyl cinnamate has a sweet, amber, and balsam taste.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: insoluble in water; miscible (in ethanol)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3,7-dimethyl-1,6-octadien-3-yl cinnamtae; linalyl cinnamate
• Reference: 1: Api AM, Belsito D, Bhatia S, Bruze M, Calow P, Dagli ML, Dkant W, Fryer AD, Kromidas L, La Cava S, Lalko JF, Lapczynski A, Liebler DC, Penning TM, Politano VT, Ritacco G, Salvito D, Schultz TW, Shen J, Sipes IG, Wall B, Wilcox DK. RIFM fragrance ingredient safety assessment, linalyl benzoate, CAS Registry Number 126-64-7. Food Chem Toxicol. 2016 Nov;97S:S180-S191. doi: 10.1016/j.fct.2016.09.023. Epub 2016 Sep 23. Review. PubMed PMID: 27670220.; 2: Api AM, Belsito D, Bhatia S, Bruze M, Calow P, Dagli ML, Dekant W, Fryer AD, Kromidas L, La Cava S, Lalko JF, Lapczynski A, Liebler DC, Penning TM, Politano VT, Ritacco G, Salvito D, Schultz TW, Shen J, Sipes IG, Wall B, Wilcox DK. RIFM fragrance ingredient safety assessment, linalyl cinnamate, CAS Registry Number 78-37-5. Food Chem Toxicol. 2016 Nov;97S:S110-S118. doi: 10.1016/j.fct.2016.07.029. Epub 2016 Jul 28. Review. PubMed PMID: 27475043.; 3: Bhatia SP, Wellington GA, Cocchiara J, Lalko J, Letizia CS, Api AM. Addendum to fragrance material review on linalyl cinnamate. Food Chem Toxicol. 2007;45 Suppl 1:S110-2. Epub 2007 Sep 15. Review. PubMed PMID: 18022308.; 4: Letizia CS, Cocchiara J, Lalko J, Api AM. Fragrance material review on linalyl cinnamate. Food Chem Toxicol. 2003 Jul;41(7):989-93. Review. PubMed PMID: 12804654.
• PubChem Compound: 5355858
• Last Modified: Nov 11 2021